2-Hydroxybenzofuran-3(2H)-one

• IUPAC Name: 2-hydroxy-1-benzofuran-3-one
• InChI: InChI=1S/C8H6O3/c9-7-5-3-1-2-4-6(5)11-8(7)10/h1-4,8,10H
• InChI Key: ZQTSZNMSFMNMLZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C(O2)O
• Molecular Formula: C8H6O3
• Molecular Weight: 150.13 g/mol

Description

2-Hydroxybenzofuran-3(2H)-one, also known as Benzofuran, 2,3-dihydro-, is a chemical compound with the molecular formula C8H8O. It is also referred to by other names such as Coumaran, Dihydrobenzofuran, Dihydrocoumarone, Kumaran, 2,3-Dihydrobenzofuran, and 2,3-Dihydrobenzofurane.

Synthesis Analysis

The synthesis of 2-Hydroxybenzofuran-3(2H)-one can be achieved through various methods. One such method involves the base-induced intramolecular cyclization of (4-aryl-2,4-dioxobutyl)methylphenylsulfonium salts, which provides 2-unsubstituted 5-aryl-3(2H)-furanones in excellent yield within 10 minutes. Another method involves the oxidation of flavonols with Cu(II), Fe(II), and Fe(III) in aqueous media.

Molecular Structure Analysis

The molecular structure of 2-Hydroxybenzofuran-3(2H)-one is characterized using two-dimensional NMR techniques and PBI-NCI and -EI-MS.

Chemical Reactions Analysis

The chemical reactions involving 2-Hydroxybenzofuran-3(2H)-one include complexation followed by an oxidation of flavonols, yielding additional peaks in HPLC chromatograms of the reaction mixtures.

Physical And Chemical Properties Analysis

2-Hydroxybenzofuran-3(2H)-one has a molecular weight of 120.1485. More detailed physical and chemical properties were not found in the retrieved papers.

Scientific Research Applications

Kinetics and Hydrolysis Mechanism

A study focused on the kinetics and mechanism of hydrolysis of related compounds to 2-Hydroxybenzofuran-3(2H)-one. The research found that the hydrolysis product 3-hydroxybenzofuran-2-one itself quickly undergoes subsequent acid-catalyzed hydrolysis, revealing insights into reaction mechanisms and kinetics of similar compounds (Chiang, Kresge, & Meng, 2002).

Potential Anti-Estrogen Breast Cancer Agents

3-Acyl-5-hydroxybenzofuran derivatives, closely related to 2-Hydroxybenzofuran-3(2H)-one, were studied for their potential as anti-estrogen breast cancer agents. This study provided insights into the application of benzofuran derivatives in breast cancer treatment (Li et al., 2013).

Synthetic Studies Towards Naturally Occurring Hydrated Auronols

Research aimed at synthesizing 2-benzyl-2-hydroxybenzofuran-3(2H)-one, a prototype of naturally occurring auronols, highlights the significance of 2-Hydroxybenzofuran-3(2H)-one in the synthesis of complex natural products (Löser et al., 2004).

Divergent Synthesis of Natural Benzofurans

A study reported a one-pot strategy for the efficient synthesis of 2-bromo-6-hydroxybenzofurans, which are useful intermediates for synthesizing various benzofuran-based natural products and their analogs. This illustrates the versatility of 2-Hydroxybenzofuran derivatives in natural product synthesis (Sivaraman et al., 2019).

Structural Analysis in Crystallography

Research involving the structural analysis of isobenzofuran-1(3H)-ones, which share a structural motif with 2-Hydroxybenzofuran-3(2H)-one, has been conducted. This type of analysis is crucial in understanding the physical and chemical properties of these compounds (Franca et al., 2016).

Novel Synthesis Approaches

Innovative synthesis methods for benzofuran derivatives have been explored, demonstrating the ongoing research interest in developing new synthetic routes and applications for compounds related to 2-Hydroxybenzofuran-3(2H)-one (Gabriele, Mancuso, & Salerno, 2008).

Electrophilic and Biological Activities

Studies on the electrophilic and biological activities of metal complexes of related compounds have been conducted, highlighting the potential of benzofuran derivatives in pharmacology and materials science (Belkhir-Talbi et al., 2019).

Synthesis of Anti-Tumor Agents

Research on the synthesis of dihydrobenzofuran lignans, which are structurally related to 2-Hydroxybenzofuran-3(2H)-one, for potential use as antitumor agents provides insights into the therapeutic applications of benzofuran derivatives (Pieters et al., 1999).